Cas no 2085690-00-0 (1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide)

• Product Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide
• CAS No: 2085690-00-0
• MF: C₁₂H₁₀ClF₃N₄O
• MW: 318.682211399078
• CID: 5267751
• Update Time: 2025-05-19

1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethylpyrazole-4-carboxamide

• Inchi： 1S/C12H10ClF3N4O/c1-6-8(11(21)17-2)5-19-20(6)10-9(13)3-7(4-18-10)12(14,15)16/h3-5H,1-2H3,(H,17,21)
• InChI Key： VREMMAOMZHHQPP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C(C)=C(C(NC)=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 2.3
• Topological Polar Surface Area: 59.8

Additional information on 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide

Introduction to 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide (CAS No. 2085690-00-0)

1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2085690-00-0, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The unique structural features of this compound, particularly the presence of a pyridine ring substituted with chloro and trifluoromethyl groups, as well as a pyrazole moiety with dimethyl and carboxamide functional groups, make it a promising candidate for further investigation.

The chemical structure of 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide suggests a high degree of molecular complexity, which is often associated with enhanced biological activity. The pyridine ring is a common pharmacophore in many bioactive molecules, and its substitution with electronegative groups such as chlorine and fluorine can significantly influence the compound's interactions with biological targets. Specifically, the 3-chloro and 5-(trifluoromethyl) substituents are known to enhance the lipophilicity and metabolic stability of the molecule, making it more suitable for oral administration and longer half-life in vivo.

The pyrazole ring in this compound is another key feature that contributes to its potential biological activity. Pyrazole derivatives have been widely studied for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of N,5-dimethyl groups on the pyrazole ring further modulates its electronic properties and can influence its binding affinity to biological targets. Additionally, the carboxamide group at the 4-position of the pyrazole ring introduces a polar functional group that can enhance solubility and improve pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The compound 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide has been identified as a promising lead molecule in this context. Initial studies have shown that this compound exhibits inhibitory activity against certain kinases and other enzymes relevant to cancer therapy. The mechanism of action appears to involve competitive binding to the active site of these enzymes, thereby preventing substrate phosphorylation and disrupting downstream signaling pathways.

The synthesis of 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic steps include the condensation of appropriately substituted pyridine derivatives with hydrazine hydrate to form the pyrazole core, followed by functionalization with chloro and trifluoromethyl groups. The introduction of the dimethyl and carboxamide groups is typically achieved through nucleophilic substitution reactions or other coupling strategies commonly employed in organic synthesis.

The pharmacological profile of 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide has been evaluated in both in vitro and in vivo models. In vitro studies have demonstrated its efficacy in inhibiting the activity of target enzymes at submicromolar concentrations, suggesting a high degree of potency. Additionally, preliminary in vivo studies have shown that the compound exhibits good oral bioavailability and can reach therapeutic levels in vivo without significant toxicity.

The structural features of this compound make it an attractive candidate for further development into a clinical drug. The presence of multiple substituents that enhance lipophilicity and metabolic stability improves its pharmacokinetic properties, while the polar carboxamide group enhances solubility. These factors collectively contribute to an optimized pharmacological profile that is favorable for drug development.

In conclusion, 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,5-dimethyl-1H-pyrazole-4-carboxamide (CAS No. 2085690-00-0) is a promising lead molecule with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation and development into novel pharmaceutical agents. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound is poised to play a valuable role in addressing unmet medical needs.